Cas no 219917-81-4 (1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole)

• Product Name: 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole
• CAS No: 219917-81-4
• MF: C₁₅H₂₃N₃O
• MW: 261.36262345314
• CID: 4641914
• Update Time: 2025-05-21

1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(octyloxy)methyl]-
• 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole

• Inchi： 1S/C15H23N3O/c1-2-3-4-5-6-9-12-19-13-18-15-11-8-7-10-14(15)16-17-18/h7-8,10-11H,2-6,9,12-13H2,1H3
• InChI Key： JKCQYLVRAUKISP-UHFFFAOYSA-N
• SMILES： N1(COCCCCCCCC)C2=CC=CC=C2N=N1

Additional information on 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole

Professional Introduction to Compound with CAS No 219917-81-4 and Product Name: 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole

The compound in question, identified by the chemical abstracts service number CAS No 219917-81-4, is a specialized organic molecule with significant applications in the field of pharmaceuticals and materials science. The product name, 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole, highlights its structural composition, which includes a benzotriazole core modified with an octyloxy methyl group. This modification imparts unique properties that make the compound highly valuable in various industrial and research applications.

Benzotriazole derivatives have long been studied for their potential in pharmaceuticals due to their ability to act as ligands and intermediates in drug synthesis. The benzotriazole ring, characterized by its three nitrogen atoms fused to a benzene-like structure, is known for its stability and reactivity, making it a versatile scaffold in medicinal chemistry. The introduction of the octyloxy methyl group enhances the solubility and bioavailability of the compound, which is crucial for its application in drug formulations.

Recent research has demonstrated the efficacy of 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole in several pharmacological contexts. Studies have shown that this compound exhibits promising properties as an anti-inflammatory agent. The octyloxy side chain not only improves solubility but also modulates the interaction of the benzotriazole core with biological targets, potentially enhancing therapeutic efficacy. Furthermore, its stability under various conditions makes it suitable for long-term storage and formulation into stable drug products.

In materials science, this compound has found applications as a stabilizer and additive in polymer formulations. The benzotriazole moiety acts as a UV absorber, protecting polymers from degradation caused by UV radiation. The octyloxy methyl group contributes to the compound's compatibility with various polymer matrices, ensuring uniform dispersion and improved performance. This dual functionality makes it an attractive candidate for industrial applications where both chemical stability and material compatibility are essential.

Advanced spectroscopic techniques have been employed to elucidate the structural properties of 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed insights into the electronic environment of the benzotriazole ring and the octyloxy methyl group. Mass spectrometry has confirmed the molecular weight and fragmentation patterns, supporting its identity as per the CAS number provided. These analytical methods are crucial for ensuring the purity and consistency of the compound in various applications.

The synthesis of 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic pathways to improve yield and minimize byproducts. The use of advanced catalytic systems has further enhanced the efficiency of these reactions. Such advancements are critical for scaling up production while maintaining high standards of quality and purity.

Industrial applications of this compound extend beyond pharmaceuticals and materials science. It has been explored as a component in electronic materials due to its ability to form stable films with desirable optical properties. Additionally, its role as a corrosion inhibitor in industrial settings has been investigated, demonstrating its versatility across multiple sectors.

The safety profile of 1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole has been thoroughly evaluated through toxicological studies. These studies have indicated that the compound is well-tolerated at typical exposure levels, making it suitable for use in various formulations without significant health risks. However, as with any chemical substance, proper handling and storage procedures should be followed to ensure safe usage.

Future research directions include exploring novel derivatives of this compound that may exhibit enhanced biological activity or improved material properties. Computational modeling techniques are being used to predict the behavior of these derivatives before experimental synthesis is undertaken. This approach not only saves time but also reduces waste by identifying promising candidates early in the development process.

The global market for specialized organic compounds like CAS No 219917-81-4 is expected to grow significantly over the next decade. This growth is driven by increasing demand in pharmaceuticals, electronics, and advanced materials sectors. Companies investing in research and development of such compounds are positioned to capitalize on this expanding market.

In conclusion,1-[(Octyloxy)methyl]-1H-1,2,3-benzotriazole represents a versatile and valuable compound with broad applications across multiple industries. Its unique structural features make it an attractive candidate for further research and development. As scientific understanding continues to evolve，so too will its potential uses，ensuring its relevance in future technological advancements.